Cas no 1805216-20-9 (4-Amino-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1805216-20-9
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4800706
• Update Time: 2025-06-14

4-Amino-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2O/c8-6(9)4-5(15)2(13)1-3(14-4)7(10,11)12/h1,6,15H,(H2,13,14)
• InChI Key： CZSFJTMILFGNJK-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(C(F)F)=N1)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Amino-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805216-20-9)

The compound 4-Amino-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805216-20-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, make it a valuable intermediate for synthesizing advanced molecules with enhanced bioactivity and stability. Researchers are particularly interested in its potential applications in drug discovery and crop protection, as fluorine-containing compounds often exhibit improved metabolic stability and target selectivity.

In recent years, the demand for fluorinated pyridine derivatives like 4-Amino-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine has surged due to their versatility in medicinal chemistry. Fluorine atoms are known to modulate the physicochemical properties of organic molecules, such as lipophilicity, bioavailability, and binding affinity. This compound’s amino and hydroxy functional groups further enhance its reactivity, enabling its use in the synthesis of heterocyclic compounds with potential therapeutic benefits. For instance, it could serve as a precursor for kinase inhibitors or antibacterial agents, addressing pressing global health challenges.

The agrochemical industry also recognizes the value of 4-Amino-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine in developing next-generation pesticides and herbicides. With increasing concerns about sustainable agriculture and environmental impact, fluorine-containing compounds offer a balance between efficacy and reduced toxicity. This aligns with the growing trend of green chemistry, where researchers aim to design safer and more efficient agrochemicals. The compound’s trifluoromethyl group is particularly noteworthy, as it often enhances the biological activity of agrochemicals while minimizing non-target effects.

From a synthetic perspective, CAS No. 1805216-20-9 presents intriguing challenges and opportunities for organic chemists. The presence of multiple functional groups requires precise control over reaction conditions to avoid undesired side reactions. Recent advancements in catalysis and flow chemistry have opened new avenues for the efficient production of this compound, reducing waste and improving yields. These innovations are critical for scaling up production to meet the demands of industrial applications while adhering to regulatory standards.

In the realm of material science, 4-Amino-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine could contribute to the development of advanced polymers and electronic materials. Fluorinated compounds are often incorporated into materials to enhance their thermal stability, chemical resistance, and dielectric properties. This makes them suitable for applications in flexible electronics, coatings, and high-performance adhesives. As the push for smart materials intensifies, the role of such specialized intermediates becomes increasingly pivotal.

Given the compound’s multifaceted applications, it is no surprise that queries like "synthesis of fluorinated pyridines", "applications of CAS 1805216-20-9", and "bioactivity of trifluoromethylpyridines" are trending in scientific databases and search engines. Researchers and industry professionals are keen to explore its full potential, driven by the need for innovative solutions in healthcare, agriculture, and technology. The compound’s unique chemical profile positions it as a key player in the ongoing evolution of functional materials and bioactive molecules.

In conclusion, 4-Amino-2-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805216-20-9) represents a compelling example of how fluorine chemistry can drive innovation across diverse sectors. Its synthesis, properties, and applications underscore the importance of interdisciplinary collaboration in unlocking the potential of specialty chemicals. As research continues to uncover new uses for this compound, it is poised to make significant contributions to scientific advancement and industrial progress.